![molecular formula C20H16N6OS2 B10884318 N-(1,3-benzothiazol-2-yl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)butanamide](/img/structure/B10884318.png)
N-(1,3-benzothiazol-2-yl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)butanamide
Overview
Description
- N-(1,3-benzothiazol-2-yl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)butanamide is a complex organic compound with a unique structure.
- The compound contains a benzothiazole ring, a triazinoindole ring, and a butanamide side chain.
- It may have interesting properties due to its fused heterocyclic rings and sulfur-containing functional group.
Preparation Methods
Synthetic Routes: The synthesis of this compound involves several steps. One possible route is the condensation of 2-aminobenzothiazole with 5H-[1,2,4]triazino[5,6-b]indole-3-thiol in the presence of appropriate reagents.
Reaction Conditions: Specific reaction conditions, solvents, and catalysts would depend on the chosen synthetic pathway.
Industrial Production: Information on industrial-scale production methods is limited, but research laboratories can synthesize it for scientific purposes.
Chemical Reactions Analysis
Reactivity: The compound likely undergoes various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: These reactions could yield derivatives with modified functional groups or ring structures.
Scientific Research Applications
Biology: Investigating its biological activity, such as enzyme inhibition or receptor binding.
Medicine: Assessing its pharmacological properties, potential drug-like characteristics, or therapeutic applications.
Industry: Exploring its use in materials science, dyes, or other industrial applications.
Mechanism of Action
- The compound’s mechanism of action would depend on its specific targets.
- It might interact with enzymes, receptors, or cellular pathways due to its structural features.
- Further research is needed to elucidate its precise mode of action.
Comparison with Similar Compounds
Uniqueness: Highlight its distinct features, such as the fused heterocyclic rings and the sulfur-containing side chain.
Similar Compounds:
Remember that this compound’s detailed properties and applications would require further investigation and experimental data
Properties
Molecular Formula |
C20H16N6OS2 |
|---|---|
Molecular Weight |
420.5 g/mol |
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)butanamide |
InChI |
InChI=1S/C20H16N6OS2/c1-2-14(18(27)24-19-22-13-9-5-6-10-15(13)29-19)28-20-23-17-16(25-26-20)11-7-3-4-8-12(11)21-17/h3-10,14H,2H2,1H3,(H,21,23,26)(H,22,24,27) |
InChI Key |
NDWVHUDCODYLFC-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C(=O)NC1=NC2=CC=CC=C2S1)SC3=NC4=C(C5=CC=CC=C5N4)N=N3 |
Origin of Product |
United States |
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